Cas no 1784813-18-8 (7-Bromo-2-methylquinazoline-4-carboxylic acid)

• Product Name: 7-Bromo-2-methylquinazoline-4-carboxylic acid
• CAS No: 1784813-18-8
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• CID: 5697022
• PubChem ID: 105516093
• Update Time: 2025-05-21

7-Bromo-2-methylquinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1267550
• 1784813-18-8
• 7-Bromo-2-methylquinazoline-4-carboxylicacid
• 7-Bromo-2-methylquinazoline-4-carboxylic acid
• 4-Quinazolinecarboxylic acid, 7-bromo-2-methyl-

• Inchi： 1S/C10H7BrN2O2/c1-5-12-8-4-6(11)2-3-7(8)9(13-5)10(14)15/h2-4H,1H3,(H,14,15)
• InChI Key： OWFZPINVCOSCGT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(=O)O)N=C(C)N=C2C=1

Computed Properties

• Exact Mass: 265.96909g/mol
• Monoisotopic Mass: 265.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.723±0.06 g/cm3(Predicted)
• Boiling Point: 361.0±24.0 °C(Predicted)
• pka: 3.59±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-Bromo-2-methylquinazoline-4-carboxylic acid

7-Bromo-2-methylquinazoline-4-carboxylic acid (CAS No. 1784813-18-8): A Comprehensive Overview

7-Bromo-2-methylquinazoline-4-carboxylic acid (CAS No. 1784813-18-8) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the quinazoline family, a class of heterocyclic aromatic compounds known for their versatile applications in drug design, materials science, and chemical synthesis. The quinazoline core of this molecule provides a robust framework for further functionalization, making it a valuable substrate for researchers and industry professionals alike.

The structure of 7-bromo-2-methylquinazoline-4-carboxylic acid is characterized by a quinazoline ring system with substituents at positions 2, 4, and 7. The bromine atom at position 7 introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The methyl group at position 2 adds to the molecule's hydrophobicity, while the carboxylic acid group at position 4 imparts acidic properties and serves as a site for potential bioisosteric modifications or conjugation with other molecules. These structural features make this compound an intriguing subject for both fundamental and applied research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-bromo-2-methylquinazoline-4-carboxylic acid through various routes. One prominent method involves the condensation of o-phenylene diamine derivatives with aldehydes or ketones under specific reaction conditions. The introduction of the bromine substituent can be achieved via electrophilic aromatic substitution or through directed metallation strategies, depending on the desired regioselectivity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and improve yields, highlighting the compound's suitability for high-throughput screening in drug discovery pipelines.

The biological activity of 7-bromo-2-methylquinazoline-4-carboxylic acid has been a focal point of recent studies, particularly in the context of its potential as an anticancer agent. Preclinical investigations have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. For instance, studies have shown that the compound can modulate the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, its ability to induce apoptosis in cancer cells highlights its potential as a chemotherapeutic agent.

Beyond its therapeutic applications, 7-bromo-2-methylquinazoline-4-carboxylic acid has also found utility in materials science. Its aromaticity and functionalizable structure make it a promising candidate for the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has explored the use of this compound as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and electronic properties. These frameworks have potential applications in energy storage, sensing, and catalysis.

In terms of environmental impact, researchers have investigated the biodegradation pathways of 7-bromo-2-methylquinazoline-4-carboxylic acid to assess its eco-friendliness. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of its aromatic ring system. This finding is significant for industries seeking sustainable chemical solutions that minimize environmental footprint.

Looking ahead, ongoing research is focused on optimizing the synthesis of 7-bromo-2-methylquinazoline-4-carboxylic acid to enhance scalability and reduce production costs. Green chemistry approaches, such as catalytic hydrogenation using renewable catalysts or solvent-free reaction conditions, are being explored to align with global sustainability goals. Furthermore, efforts are underway to elucidate the molecular mechanisms underlying its biological activity at a deeper level, which could pave the way for personalized medicine approaches targeting specific genetic mutations.

In conclusion, 7-bromo-2-methylquinazoline-4-carboxylic acid (CAS No. 1784813-18-8) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structural features make it an invaluable tool for advancing scientific discovery while addressing pressing challenges in health care and materials development. As research continues to uncover new dimensions of its potential, this compound is poised to play an increasingly important role in shaping future innovations.